Cas no 2228963-41-3 (2-(3-methylazetidin-3-yl)oxy-6-(propan-2-yloxy)pyridine)

• Product Name: 2-(3-methylazetidin-3-yl)oxy-6-(propan-2-yloxy)pyridine
• CAS No: 2228963-41-3
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6335689
• PubChem ID: 165969414
• Update Time: 2025-10-29

2-(3-methylazetidin-3-yl)oxy-6-(propan-2-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylazetidin-3-yl)oxy-6-(propan-2-yloxy)pyridine
• 2-[(3-methylazetidin-3-yl)oxy]-6-(propan-2-yloxy)pyridine
• EN300-1772819
• 2228963-41-3

• Inchi： 1S/C12H18N2O2/c1-9(2)15-10-5-4-6-11(14-10)16-12(3)7-13-8-12/h4-6,9,13H,7-8H2,1-3H3
• InChI Key： XGVIGPITKHLBNR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(N=1)OC(C)C)C1(C)CNC1

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Additional information on 2-(3-methylazetidin-3-yl)oxy-6-(propan-2-yloxy)pyridine

Introduction to 2-(3-methylazetidin-3-yl)oxy-6-(propan-2-yloxy)pyridine (CAS No. 2228963-41-3)

2-(3-methylazetidin-3-yl)oxy-6-(propan-2-yloxy)pyridine, identified by the CAS number 2228963-41-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a promising candidate for further investigation in medicinal chemistry. The presence of both azetidine and pyridine moieties in its molecular framework suggests potential interactions with biological targets, which is a critical consideration in the development of novel therapeutic agents.

The molecular structure of 2-(3-methylazetidin-3-yl)oxy-6-(propan-2-yloxy)pyridine incorporates a pyridine ring substituted at the 6-position with a propan-2-yloxy group, while the 2-position of the azetidine ring is linked to an oxygen atom that further connects to the pyridine core. This arrangement creates a diverse chemical scaffold that may facilitate binding to specific biological receptors. The azetidine ring, in particular, is known for its ability to mimic certain amino acid residues, which can be exploited in the design of enzyme inhibitors or receptor modulators.

In recent years, there has been growing interest in the development of pyridine-based derivatives due to their broad spectrum of biological activities. Pyridine derivatives are widely recognized for their role in pharmaceuticals, serving as key components in drugs targeting various diseases, including neurological disorders, infectious diseases, and cancer. The propan-2-yloxy group appended to the pyridine ring in this compound may enhance its solubility and bioavailability, which are crucial factors in drug formulation and delivery.

One of the most compelling aspects of 2-(3-methylazetidin-3-yl)oxy-6-(propan-2-yloxy)pyridine is its potential as a lead compound for drug development. Researchers have been exploring its interactions with various biological targets, particularly enzymes and receptors involved in metabolic pathways and signal transduction. The methyl group on the azetidine ring may play a role in modulating the compound's pharmacokinetic properties, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.

Recent studies have highlighted the importance of bioisosteric replacements in drug design, where structural analogs are designed to maintain or improve biological activity while altering certain chemical properties. The combination of an azetidine ring and a pyridine core in this compound provides a unique opportunity to explore such bioisosteric relationships. For instance, replacing the azetidine ring with another heterocyclic structure could yield derivatives with different biological profiles without significantly altering key interaction points with biological targets.

The synthesis of 2-(3-methylazetidin-3-yl)oxy-6-(propan-2-yloxy)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the azetidine core, followed by functionalization at the 3-position with an oxygen atom that links to the pyridine ring. Subsequent introduction of the propan-2-yloxy group at the 6-position completes the molecular structure. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, may be employed to achieve these transformations efficiently.

In terms of pharmacological potential, this compound has shown promise in preliminary screenings for various biological activities. For example, it may exhibit inhibitory effects on enzymes involved in inflammation or metabolic disorders. The azetidine moiety, known for its ability to interact with enzymes like cyclooxygenases (COX) and lipoxygenases (LOX), could be particularly relevant in developing anti-inflammatory agents. Additionally, the pyridine ring may contribute to binding interactions with other therapeutic targets, such as kinase inhibitors or G protein-coupled receptors (GPCRs).

The drug discovery pipeline continues to evolve with advancements in computational chemistry and high-throughput screening technologies. These tools enable researchers to rapidly assess the potential biological activity of compounds like 2-(3-methylazetidin-3-yl)oxy-6-(propan-2-yloxy)pyridine, accelerating the identification of promising candidates for further development. Virtual screening methods can predict how this compound might interact with specific proteins or enzymes, providing insights into its mechanism of action and potential therapeutic applications.

Furthermore, there is increasing emphasis on structure-based drug design, where computational models are used to understand how a molecule binds to its target at an atomic level. This approach can guide modifications to improve binding affinity and selectivity. The detailed understanding gained from such studies can inform synthetic strategies aimed at optimizing the pharmacological properties of compounds like this one.

The ADME properties of 2-(3-methylazetidin-3-yl)oxy-6-(propan-2-yloxy)pyridine are also critical considerations during drug development. Factors such as solubility, permeability across biological membranes (P-glycoprotein), and metabolic stability can significantly impact a drug's efficacy and safety profile. Computational modeling can predict these properties before experimental testing is conducted, saving time and resources by identifying promising candidates early in the process.

In conclusion,2-(3-methylazetidin-3-yl)oxy-6-(propan-2-yloxy)pyridine (CAS No. 2228963-41) represents an intriguing molecule with potential applications in pharmaceutical research and development. Its unique structural features make it a valuable candidate for further exploration as a lead compound or intermediate in synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new insights into its biological activity and pharmacokinetic properties,this compound holds promise as part of ongoing efforts to develop safer and more effective treatments for human health challenges.